Cas no 1240573-73-2 (1-Isopentyl-4-nitro-1H-pyrazole)

1-Isopentyl-4-nitro-1H-pyrazole structure
1240573-73-2 structure
Product Name:1-Isopentyl-4-nitro-1H-pyrazole
CAS No:1240573-73-2
MF:C8H13N3O2
MW:183.207721471786
MDL:MFCD16810719
CID:2950218
PubChem ID:66847207
Update Time:2024-11-02

1-Isopentyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-硝基-1-异戊基吡唑
    • 1-Isopentyl-4-nitro-1H-pyrazole
    • 1-(3-Methylbutyl)-4-nitro-1H-pyrazole
    • 1-(3-methylbutyl)-4-nitropyrazole
    • Isopentyl-4-nitro-1H-pyrazole
    • 1H-Pyrazole, 1-(3-methylbutyl)-4-nitro-
    • W17004
    • AS-64118
    • MFCD16810719
    • CS-0061035
    • AKOS030524980
    • 1240573-73-2
    • SCHEMBL930754
    • YVXROGVHFOYTNG-UHFFFAOYSA-N
    • DB-162645
    • MDL： MFCD16810719
    • Inchi： 1S/C8H13N3O2/c1-7(2)3-4-10-6-8(5-9-10)11(12)13/h5-7H,3-4H2,1-2H3
    • InChI Key： YVXROGVHFOYTNG-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=NN(C=1)CCC(C)C)=O

Computed Properties

  • Exact Mass: 183.100776666g/mol
  • Monoisotopic Mass: 183.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63.6

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1-Isopentyl-4-nitro-1H-pyrazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1240573-73-2)1-Isopentyl-4-nitro-1H-pyrazole
Order Number:A1111827
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:00
Price ($):288.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1240573-73-2)1-Isopentyl-4-nitro-1H-pyrazole
A1111827
Purity:99%
Quantity:1g
Price ($):288.0
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